Cas no 5219-04-5 (Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo-)

• Product name: Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo-
• CAS No: 5219-04-5
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 360310

Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, a-(4-methoxyphenyl)-b-oxo-
• 2-(4-Methoxyphenyl)-3-oxo-3-phenylpropanenitrile; benzenepropanenitrile, alpha-(4-methoxyphenyl)-beta-oxo-
• Benzenepropanenitrile, α-(4-methoxyphenyl)-β-oxo-

• Inchi： 1S/C16H13NO2/c1-19-14-9-7-12(8-10-14)15(11-17)16(18)13-5-3-2-4-6-13/h2-10,15H,1H3
• InChI Key： HZJOHONJTJFMRU-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=C(OC)C=C1)C(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 251.09469

Experimental Properties

• Density: 1.161
• Boiling Point: 424°C at 760 mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.58
• PSA: 50.09